N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3-fluorobenzamide

• Molecular Formula: C14H16FN3OS
• Molecular Weight: 293.36 g/mol
• IUPAC Name: N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3-fluorobenzamide
• InChI: InChI=1S/C14H16FN3OS/c1-14(2,3)8-11-17-18-13(20-11)16-12(19)9-5-4-6-10(15)7-9/h4-7H,8H2,1-3H3,(H,16,18,19)
• InChI Key: VYJFARWAAUZECL-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)F

Description

N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]-3-fluorobenzamide, commonly known as DMPT, is a chemical compound that has gained attention in scientific research due to its potential applications in animal feed and aquaculture. DMPT is a synthetic analog of the natural compound 3-methylthio-1H-1,2,4-triazole (MTT), which is produced by certain bacteria and has been found to have a variety of biological effects.

Mechanism of Action

The exact mechanism of action of DMPT is not fully understood, but it is thought to act on the hypothalamus-pituitary-growth axis, which regulates growth hormone secretion and other physiological processes. DMPT may also affect the expression of genes involved in metabolism and immune function.
Biochemical and physiological effects:
Studies have shown that DMPT can increase the levels of growth hormone, insulin-like growth factor-1, and other hormones involved in growth and metabolism. DMPT has also been found to have antioxidant and anti-inflammatory effects, which may contribute to its beneficial effects on animal health.

Advantages and Limitations for Lab Experiments

DMPT has several advantages for use in lab experiments, including its stability and ease of use. However, DMPT can be expensive and may require specialized equipment for analysis.

Future Directions

There are several potential future directions for research on DMPT, including further studies on its mechanism of action and effects on animal health, as well as exploration of its potential applications in other fields, such as medicine and biotechnology. Additionally, research on the synthesis and purification of DMPT may lead to improvements in its production and availability.

Synthesis Methods

DMPT can be synthesized using a variety of methods, including reaction of 3-fluorobenzoic acid with thiosemicarbazide, followed by reaction with 2,2-dimethylpropylamine. The resulting product can be purified using chromatography techniques.

Scientific Research Applications

DMPT has been found to have potential applications in animal feed and aquaculture. Studies have shown that DMPT can improve feed intake, growth performance, and feed conversion efficiency in various animal species, including pigs, chickens, and fish. DMPT has also been found to have antibacterial and antioxidant effects, which may contribute to its beneficial effects on animal health.